Cas no 391953-92-7 (5H-Pyrimido[4,5-d]azepine,6,7,8,9-tetrahydro-, hydrochloride (1:3))

5H-Pyrimido[4,5-d]azepine,6,7,8,9-tetrahydro-, hydrochloride (1:3) structure
391953-92-7 structure
Product Name:5H-Pyrimido[4,5-d]azepine,6,7,8,9-tetrahydro-, hydrochloride (1:3)
CAS No:391953-92-7
MF:C8H14Cl3N3
MW:258.575858592987
CID:299240
PubChem ID:22620752
Update Time:2025-04-19

5H-Pyrimido[4,5-d]azepine,6,7,8,9-tetrahydro-, hydrochloride (1:3) Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyrimido[4,5-d]azepine,6,7,8,9-tetrahydro-, hydrochloride (1:3)
    • 5H-Pyrimido[4,5-d]azepine,6,7,8,9-tetrahydro-, trihydrochloride (9CI)
    • 6,7,8,9-TETRAHYDRO-5H-PYRIMIDO[4,5-D]AZEPINE
    • JZEWMDACUINMOG-UHFFFAOYSA-N
    • 391953-92-7
    • 6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepinetrihydrochloride
    • 6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine trihydrochloride
    • Inchi: 1S/C8H11N3.3ClH/c1-3-9-4-2-8-7(1)5-10-6-11-8;;;/h5-6,9H,1-4H2;3*1H
    • InChI Key: JZEWMDACUINMOG-UHFFFAOYSA-N
    • SMILES: Cl.Cl.Cl.N1CCC2=C(C=NC=N2)CC1

Computed Properties

  • Exact Mass: 149.09500
  • Monoisotopic Mass: 257.025331g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.8Ų

Experimental Properties

  • PSA: 37.81000
  • LogP: 0.49360
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